Cas no 1806767-60-1 (6-Methoxy-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-methanol)

• Product Name: 6-Methoxy-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-methanol
• CAS No: 1806767-60-1
• MF: C₉H₇F₆NO₃
• MW: 291.147203683853
• CID: 4842025
• Update Time: 2025-05-19

6-Methoxy-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 6-Methoxy-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-methanol

• Inchi： 1S/C9H7F6NO3/c1-18-6-2-4(8(10,11)12)7(5(3-17)16-6)19-9(13,14)15/h2,17H,3H2,1H3
• InChI Key： XYKHQSBQBMZFNS-UHFFFAOYSA-N
• SMILES： FC(C1C=C(N=C(CO)C=1OC(F)(F)F)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 295
• XLogP3: 2.4
• Topological Polar Surface Area: 51.6

Additional information on 6-Methoxy-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-methanol

6-Methoxy-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-methanol (CAS No 1806767-60-1): A Comprehensive Overview

6-Methoxy-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-methanol (CAS No 1806767-60-1) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, materials science, and chemical synthesis. This compound belongs to the class of pyridine derivatives, which are known for their versatile applications in drug discovery and advanced materials. The structure of this compound is characterized by a pyridine ring substituted with three distinct groups: a methoxy group at position 2, a trifluoromethoxy group at position 3, and a trifluoromethyl group at position 4. These substituents contribute to its unique chemical properties, making it a valuable molecule for both academic research and industrial applications.

The synthesis of 6-Methoxy-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-methanol involves a series of carefully designed organic reactions. Researchers have employed various methodologies, including nucleophilic aromatic substitution, Friedel-Crafts alkylation, and directed metallation strategies, to construct this complex molecule. Recent advancements in catalytic asymmetric synthesis have further enhanced the efficiency and selectivity of its production. The use of palladium-catalyzed coupling reactions has been particularly effective in assembling the trifluoromethyl and trifluoromethoxy groups onto the pyridine ring.

One of the most promising applications of this compound lies in its potential as a lead molecule for drug development. The presence of electron-withdrawing groups like trifluoromethyl and trifluoromethoxy moieties enhances the compound's lipophilicity and metabolic stability, which are critical properties for drug candidates. Recent studies have demonstrated that 6-Methoxy-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-methanol exhibits potent inhibitory activity against several enzymes implicated in diseases such as cancer and neurodegenerative disorders. For instance, it has shown remarkable efficacy as an inhibitor of histone deacetylases (HDACs), which are key targets in epigenetic therapy.

In addition to its pharmacological applications, this compound has also found utility in materials science. Its rigid pyridine framework and electron-deficient nature make it an ideal candidate for constructing advanced functional materials. Researchers have explored its use in designing coordination polymers, metal-organic frameworks (MOFs), and organic semiconductors. The incorporation of 6-Methoxy-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-methanol into these materials has led to improved electronic properties, making them suitable for applications in sensors, energy storage devices, and optoelectronics.

The environmental impact and sustainability aspects of this compound have also been a focus of recent research. Studies have investigated its biodegradation pathways and eco-toxicological effects to ensure its safe use in industrial processes. Results indicate that while 6-Methoxy-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-methanol is persistent in certain environments, its toxicity levels are relatively low compared to other synthetic chemicals.

From a synthetic chemistry perspective, the development of efficient routes for synthesizing 6-Methoxy-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-methanol continues to be an active area of research. The integration of green chemistry principles into its production processes has led to the development of more sustainable methods that minimize waste generation and reduce energy consumption.

In conclusion, 6-Methoxy-3-(trifluoromethoxy)-4-(trifluoromethyl)pyridine-2-methanol (CAS No 1806767-60-1) stands out as a multifaceted compound with significant potential across various scientific domains. Its unique chemical structure, coupled with advancements in synthetic methodologies and application-oriented research, positions it as a key molecule for future innovations in medicine and materials science.